3-[4-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,4-diazepan-1-yl]-1,2-benzothiazole 1,1-dioxide

• IUPAC Name: 3-[4-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,4-diazepan-1-yl]-1,2-benzothiazole 1,1-dioxide
• InChI: InChI=1S/C17H20N4O2S2/c1-13-18-14(12-24-13)11-20-7-4-8-21(10-9-20)17-15-5-2-3-6-16(15)25(22,23)19-17/h2-3,5-6,12H,4,7-11H2,1H3
• InChI Key: RBNDNIYRRQZZLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CN2CCCN(CC2)C3=NS(=O)(=O)C4=CC=CC=C43
• Molecular Formula: C17H20N4O2S2
• Molecular Weight: 376.5 g/mol
• CAS No.: 2640903-39-3

Description

This compound features a 1,2-benzothiazole 1,1-dioxide core substituted with a 1,4-diazepane ring bearing a 2-methylthiazole moiety. The 2-methylthiazole group may influence receptor binding, as thiazole derivatives are common in bioactive molecules (e.g., mGlu5 antagonists like MPEP) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[4-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,4-diazepan-1-yl]-1,2-benzothiazole 1,1-dioxide typically involves multi-step organic reactions. The process begins with the preparation of the thiazole ring, followed by the formation of the diazepane ring, and finally, the coupling of these intermediates with the benzothiazole moiety.

Thiazole Ring Formation: The thiazole ring can be synthesized through the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides under acidic conditions.

Diazepane Ring Formation: The diazepane ring is typically formed through the cyclization of diamines with dihalides under basic conditions.

Coupling with Benzothiazole: The final step involves the coupling of the thiazole and diazepane intermediates with a benzothiazole derivative, often using palladium-catalyzed cross-coupling reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the implementation of green chemistry principles to minimize waste and improve efficiency.

Chemical Reactions Analysis

Types of Reactions

3-[4-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,4-diazepan-1-yl]-1,2-benzothiazole 1,1-dioxide undergoes various chemical reactions, including:

Oxidation: The thiazole and benzothiazole rings can undergo oxidation reactions, often using reagents like hydrogen peroxide or peracids.

Reduction: The compound can be reduced using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the thiazole and benzothiazole rings.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, peracids, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Halogenating agents, nucleophiles like amines and thiols, and electrophiles like alkyl halides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

3-[4-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,4-diazepan-1-yl]-1,2-benzothiazole 1,1-dioxide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an antimicrobial, antiviral, and anticancer agent due to its unique structural features.

Pharmacology: The compound is studied for its interactions with various biological targets, including enzymes and receptors.

Materials Science: It is explored for its potential use in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-[4-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,4-diazepan-1-yl]-1,2-benzothiazole 1,1-dioxide involves its interaction with molecular targets such as enzymes and receptors. The thiazole and benzothiazole rings can interact with active sites of enzymes, inhibiting their activity. Additionally, the compound can bind to receptors, modulating their signaling pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analog: 2-{4-[4-(7-Chloro-2,3-dihydro-1,4-benzodioxin-5-yl)piperazin-1-yl]butyl}-1,2-benzothiazol-3(2H)-one 1,1-dioxide

Feature	Target Compound	Comparative Compound
Core Structure	1,2-Benzothiazole 1,1-dioxide	1,2-Benzothiazole 1,1-dioxide
Substituent	1,4-Diazepane with 2-methylthiazole	Piperazine linked to 7-chloro-1,4-benzodioxin via butyl chain
Ring Size/Flexibility	7-membered diazepane (flexible)	6-membered piperazine (rigid)
Key Functional Groups	Thiazole-methyl, sulfone groups	Benzodioxin (ether and chloro groups), sulfone
Potential Targets	Hypothesized: mGlu5 (via thiazole similarity to MPEP)	Not specified in evidence; benzodioxin may confer CNS activity

Key Differences :

• Ring Flexibility : The diazepane in the target compound allows greater adaptability in binding pockets compared to the rigid piperazine in the analog .
• Substituent Effects : The 2-methylthiazole group may enhance selectivity for thiazole-sensitive receptors (e.g., mGlu5), whereas the benzodioxin in the analog could modulate pharmacokinetics (e.g., blood-brain barrier penetration).

Functional Analog: MPEP (2-Methyl-6-(phenylethynyl)pyridine)

Feature	Target Compound	MPEP
Core Structure	Benzothiazole-diazepane-thiazole	Pyridine with phenylethynyl substituent
Key Functional Groups	Thiazole-methyl, sulfone	Pyridine, alkyne linker
Pharmacology	Unknown (structural analogy suggests mGlu5 potential)	Potent mGlu5 antagonist; anxiolytic in rodents without sedation
Synthetic Complexity	Likely multi-step (diazepane formation, sulfonation)	Simpler (pyridine alkylation)

Key Insights :

• The target compound’s thiazole group mirrors MPEP’s pyridine in heterocyclic pharmacophore design, suggesting possible overlap in receptor targets .
• However, the diazepane and sulfone groups in the target compound may alter solubility and binding kinetics compared to MPEP’s linear structure.